Methyl 2-methyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoate

• Molecular Formula: C10H13N3O3
• Molecular Weight: 223.23 g/mol
• IUPAC Name: methyl 2-methyl-2-(pyrazine-2-carbonylamino)propanoate
• InChI: InChI=1S/C10H13N3O3/c1-10(2,9(15)16-3)13-8(14)7-6-11-4-5-12-7/h4-6H,1-3H3,(H,13,14)
• InChI Key: HDEULZSCBMVNGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)NC(=O)C1=NC=CN=C1

Description

Methyl 2-methyl-2-[(pyrazin-2-ylcarbonyl)amino]propanoate is a useful research compound. Its molecular formula is C10H13N3O3 and its molecular weight is 223.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of 2-pyrazinecarboxylic acid (1.22 g, 9.8 mmol), methyl 2-amino-2-methylpropanoate.HCl (1.50 g, 9.8 mmol) and collidine (3.9 mL, 29.4 mmol) in CH2Cl2 (25 mL) was added HATU (4.47 g, 11.8 mmol) in one portion. After 2 h, DMF (5 mL) and CH2Cl2 (25 mL) was added in order to solubilize the reaction. After stirring an addition 3 h, the reaction was diluted with EtOAc and the washed with 1 N HCl, 1N NaOH, saturated NaHCO3, and brine. The organic layer was dried (Na2SO4), filtered and concentrated. The material was used without further purification. 1H NMR (300 MHz, CDCl3) δ 9.16 (d, J=1.4 Hz, 1H); 8.75 (d, J=2.4 Hz, 1H); 8.53 (dd, J=1.5, 2.5 Hz, 1H); 8.33 (s, 1H); 3.79 (s, 3H); 1.70 (s, 6H). LC/MS: Rt=1.45 min, ES+224 (Formic Acid method).

Synthesis routes and methods II

Procedure details

To a solution of pyrazine-2-carboxylic acid (0.202 g, 1.6 mmol) in THF (6 mL) at 0° C. were added methyl 2-amino-2-methylpropanoate trifluoroacetate (0.25 g, 1.6 mmol), HOBt (0.22 g, 1.6 mmol), DIEA (0.21 g, 1.6 mmol) and EDCI (0.343 g, 1.8 mmol). The reaction mixture was allowed to stir at 22° C. After 12 h, the reaction mixture was quenched with a saturated solution of sodium bicarbonate and the product partitioned into DCM. The organic layer was dried over MgSO4, filtered and concentrated to give the title compound (0.36 g, 99%). LC/MS: Rt=1.24 min, ES+224 (Formic Acid method).